Cas no 733740-98-2 (trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid)

• Product Name: trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid
• CAS No: 733740-98-2
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• MDL: MFCD17926197
• CID: 835929
• PubChem ID: 23549251
• Update Time: 2025-04-19

trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid
• (+/-)-trans-2-(4-Bromo-benzoyl)-cyclopentanecarboxylic acid
• (1R,2R)-2-(4-bromobenzoyl)cyclopentane-1-carboxylic acid
• (1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylic acid
• Cyclopentanecarboxylic acid,2-(4-bromobenzoyl)-,(1R,2R)
• TRANS-2-(4-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• BVTWSRUFFHBCHO-GHMZBOCLSA-N
• DTXSID10634911
• CS-14127
• 791594-13-3
• Cyclopentanecarboxylic acid, 2-(4-bromobenzoyl)-, (1R,2R)-
• MFCD01311232
• CS-B0546
• AKOS016011510
• trans-2-(4-bromo-benzoyl)-cyclopentanecarboxylic acid
• SCHEMBL596331
• (1R,2R)-2-(4-bromobenzoyl)cyclopentanecarboxylicacid
• CS-M0798
• 733740-98-2

• MDL： MFCD17926197
• Inchi： 1S/C13H13BrO3/c14-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)13(16)17/h4-7,10-11H,1-3H2,(H,16,17)/t10-,11-/m1/s1
• InChI Key： BVTWSRUFFHBCHO-GHMZBOCLSA-N
• SMILES： BrC1C=CC(=CC=1)C([C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 296.00500
• Monoisotopic Mass: 296.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 455.4±40.0 °C at 760 mmHg
• Flash Point: 229.2±27.3 °C
• PSA: 54.37000
• LogP: 3.13270
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

trans-2-(4-Bromobenzoyl)cyclopentanecarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones